methyl 3-(N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methylsulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C15H15N5O4S2/c1-20-10(7-11(19-20)12-9-16-4-5-17-12)8-18-26(22,23)13-3-6-25-14(13)15(21)24-2/h3-7,9,18H,8H2,1-2H3
• InChI Key: VDWBLNYROPNNKO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=NC=CN=C2)CNS(=O)(=O)C3=C(SC=C3)C(=O)OC
• Molecular Formula: C15H15N5O4S2
• Molecular Weight: 393.4 g/mol

Description

Methyl 3-(N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)sulfamoyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C15H15N5O4S2 and its molecular weight is 393.44. The purity is usually 95%.
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Scientific Research Applications

Chemical Stability and Complex Formation

One study explored the potentiometric and thermodynamic properties of a structurally similar compound, focusing on its dissociation constants and metal-ligand stability constants with transition metal ions. This research highlights the compound's chemical stability and its potential in forming complexes with metals, suggesting applications in materials science and catalysis (Fouda, Al-Sarawy, & El-Katori, 2006).

Antibacterial Applications

Another study aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents. This work underscores the compound's utility in developing new antimicrobial agents, with several synthesized compounds showing high antibacterial activities (Azab, Youssef, & El-Bordany, 2013).

Catalytic and Synthetic Applications

Research on the N-alkylation and N-arylation of unsymmetrical pyrazoles, including those with alkyl, aryl, nitro, and carboxyl substituents, provides insights into the compound's reactivity and potential in organic synthesis. The study's findings contribute to the understanding of product orientations and possible applications in pharmaceutical synthesis (Grimmett, Lim, & Weavers, 1979).

Antimicrobial and Antitumor Activity

Further research into the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety reveals the compound's promise in antimicrobial and possibly antitumor applications. The study detailed the synthesis process and evaluated the compounds' in vitro antibacterial and antifungal activities, showing promising results (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).